Cas no 2228677-08-3 (2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ol)

• Product Name: 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ol
• CAS No: 2228677-08-3
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5814992
• PubChem ID: 165638724
• Update Time: 2025-08-05

2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ol
• EN300-1788320
• 2228677-08-3

• Inchi： 1S/C8H14N2O/c1-8(2,11)4-7-5-10(3)6-9-7/h5-6,11H,4H2,1-3H3
• InChI Key： YUOVUAKKBVTBDD-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1=CN(C)C=N1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38Ų

Additional information on 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ol

Introduction to 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ol (CAS No. 2228677-08-3)

2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2228677-08-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a methyl-substituted propanol backbone conjugated with a 1-methylimidazole moiety, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The imidazole ring in this compound is a well-known pharmacophore, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of a methyl group at the 1-position of the imidazole ring further modulates its electronic and steric properties, making it a versatile scaffold for designing novel therapeutic agents. This structural motif has been explored in various contexts, including antimicrobial, anti-inflammatory, and anticancer applications.

In recent years, the synthesis and functionalization of heterocyclic compounds like 1-methylimidazole derivatives have seen considerable advancements. The compound 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ol exemplifies how such modifications can enhance the pharmacological profile of molecules. For instance, studies have demonstrated that the introduction of alkyl substituents at specific positions can improve solubility, metabolic stability, and target binding affinity.

The propanol moiety in the molecule contributes to its amphiphilic nature, allowing it to interact effectively with both hydrophobic and hydrophilic environments. This property is particularly valuable in drug design, where achieving optimal solubility and membrane permeability is crucial for therapeutic efficacy. The compound’s ability to form hydrogen bonds due to the hydroxyl group and the nitrogen atoms in the imidazole ring further enhances its interactions with biological targets.

Recent research has highlighted the potential of 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ol as a precursor in the development of novel bioactive molecules. For example, studies have shown that derivatives of this compound can exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. The structural flexibility offered by the methyl-substituted propanol backbone allows for further derivatization, enabling chemists to fine-tune the pharmacological properties of these compounds.

The synthesis of 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions to form the imidazole ring, followed by alkylation and functional group transformations to introduce the methyl-substituted propanol side chain. Advances in catalytic systems and green chemistry principles have made these synthetic routes more efficient and environmentally sustainable.

In the context of drug discovery, computational modeling has played a pivotal role in understanding the interactions between 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ol and biological targets. Molecular docking studies have revealed that this compound can bind effectively to specific protein pockets, suggesting its potential as an inhibitor or modulator of enzymatic activity. These insights have guided experimental efforts toward optimizing lead compounds for therapeutic use.

The pharmacokinetic properties of 2-methyl-1-(1-methyl-1H-imidazol-4-yloxy)-propana-l(5H)-one (CAS No. 2228677_08_3) are also subjects of ongoing investigation. Understanding how this compound is metabolized and eliminated by the body is essential for assessing its suitability as a drug candidate. Preclinical studies have begun to explore these aspects, providing valuable data on its biodistribution and toxicity profile.

The versatility of molecular frameworks like 2-methyl-substituted imidazoles continues to inspire new research directions. By leveraging computational tools and synthetic strategies, chemists are uncovering novel derivatives with enhanced biological activity. This compound serves as a testament to the importance of interdisciplinary approaches in advancing pharmaceutical sciences.

Future studies may explore additional functionalizations of the imidozole ring, such as halogenation or sulfonamide incorporation, to expand its therapeutic potential. The integration of machine learning techniques into drug discovery pipelines could further accelerate the identification of promising candidates derived from this scaffold. As research progresses, compounds like 2-methyl-l-(l methyl-lH imidazol 4 yl)propan 2 ol (CAS No 2228677_08_3) are poised to contribute significantly to next-generation therapeutics.